Cas no 1892416-08-8 (Oxan-3-ylmethanesulfonyl fluoride)

• Product Name: Oxan-3-ylmethanesulfonyl fluoride
• CAS No: 1892416-08-8
• MF: C₆H₁₁FO₃S
• MW: 182.213144540787
• CID: 5983807
• PubChem ID: 115016119
• Update Time: 2025-10-30

Oxan-3-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Oxan-3-ylmethanesulfonyl fluoride
• 2H-Pyran-3-methanesulfonyl fluoride, tetrahydro-
• (Oxan-3-yl)methanesulfonylfluoride
• 1892416-08-8
• (Oxan-3-yl)methanesulfonyl fluoride
• EN300-727271

• Inchi： 1S/C6H11FO3S/c7-11(8,9)5-6-2-1-3-10-4-6/h6H,1-5H2
• InChI Key： NUSUWVDPSMVDLB-UHFFFAOYSA-N
• SMILES： C1OCCCC1CS(F)(=O)=O

Computed Properties

• Exact Mass: 182.04129354g/mol
• Monoisotopic Mass: 182.04129354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Boiling Point: 282.5±13.0 °C(Predicted)

Additional information on Oxan-3-ylmethanesulfonyl fluoride

Comprehensive Overview of Oxan-3-ylmethanesulfonyl fluoride (CAS No. 1892416-08-8): Properties, Applications, and Research Insights

Oxan-3-ylmethanesulfonyl fluoride (CAS No. 1892416-08-8) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern chemical research due to its unique reactivity and potential applications in medicinal chemistry and material science. This compound, characterized by its oxane ring and methanesulfonyl fluoride moiety, serves as a versatile building block for synthesizing complex molecules. Its molecular structure, C₆H₁₁FO₃S, combines stability with selective reactivity, making it valuable for click chemistry and bioconjugation strategies.

In recent years, the demand for sulfonyl fluoride-based probes has surged, driven by their utility in proteomics and chemical biology. Researchers frequently search for "Oxan-3-ylmethanesulfonyl fluoride applications" or "CAS 1892416-08-8 solubility," reflecting growing interest in its physicochemical properties. The compound’s compatibility with aqueous and organic solvents enhances its adaptability in high-throughput screening and enzyme inhibition studies. Notably, its fluorosulfate group enables covalent binding to target proteins, a feature exploited in activity-based protein profiling (ABPP).

The synthesis of Oxan-3-ylmethanesulfonyl fluoride typically involves nucleophilic substitution reactions, with yields optimized for industrial-scale production. Analytical techniques such as NMR spectroscopy and mass spectrometry confirm its purity, while computational studies predict its binding affinity to biological targets. Environmental and safety assessments highlight its low ecotoxicity, aligning with green chemistry principles—a trending topic among users searching for "sustainable chemical reagents."

Emerging applications include its use in PET radiochemistry for tracer development and drug discovery platforms targeting cysteine proteases. Discussions on "1892416-08-8 price" or "Oxan-3-ylmethanesulfonyl fluoride suppliers" underscore its commercial relevance. Future research may explore its role in nanotechnology and biodegradable polymers, addressing broader queries like "bioorthogonal chemistry tools."

In summary, Oxan-3-ylmethanesulfonyl fluoride (CAS No. 1892416-08-8) exemplifies innovation at the intersection of organic synthesis and life sciences. Its multifaceted utility, coupled with advancing analytical methodologies, positions it as a pivotal reagent in contemporary scientific endeavors.